Cas no 166670-58-2 (Benzothiazole, 2-(1H-indol-2-yl)-)

Benzothiazole, 2-(1H-indol-2-yl)- structure
166670-58-2 structure
Product Name:Benzothiazole, 2-(1H-indol-2-yl)-
CAS No:166670-58-2
MF:C15H10N2S
MW:250.318301677704
CID:1347554
Update Time:2024-08-17

Benzothiazole, 2-(1H-indol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 2-(1H-indol-2-yl)-
    • Inchi: 1S/C15H10N2S/c1-2-6-11-10(5-1)9-13(16-11)15-17-12-7-3-4-8-14(12)18-15/h1-9,16H
    • InChI Key: JHGJRAIQCJVGGZ-UHFFFAOYSA-N
    • SMILES: S1C2=CC=CC=C2N=C1C1=CC2=C(N1)C=CC=C2

Computed Properties

  • Exact Mass: 250.0566

Experimental Properties

  • Density: 1.360±0.06 g/cm3(Predicted)
  • Melting Point: 168-169 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
  • Boiling Point: 484.5±37.0 °C(Predicted)
  • PSA: 28.68
  • pka: 15.57±0.30(Predicted)
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